2-({1-[(3-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine

• IUPAC Name: 2-[[1-[(3-bromophenyl)methyl]piperidin-4-yl]methoxy]pyrazine
• InChI: InChI=1S/C17H20BrN3O/c18-16-3-1-2-15(10-16)12-21-8-4-14(5-9-21)13-22-17-11-19-6-7-20-17/h1-3,6-7,10-11,14H,4-5,8-9,12-13H2
• InChI Key: ROFHWWATQDXIKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)CC3=CC(=CC=C3)Br
• Molecular Formula: C17H20BrN3O
• Molecular Weight: 362.3 g/mol

Description

The compound “2-({1-[(3-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine” is a complex organic molecule. While there is no direct information available for this specific compound, it is a derivative of pyrazine, a basic structure found in many pharmaceuticals. Pyrazine derivatives have been used in the design and synthesis of anti-tubercular agents.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of certain substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives involved a series of reactions. Another compound, 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, was synthesized via a three-step protocol.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve multiple steps. For example, the synthesis of 2-substituted chiral piperazines involved the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalysed carbon–carbon bond forming reactions .

Mode of Action

In the context of sm cross-coupling reactions, the compound may participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

It’s worth noting that compounds with similar structures have been used in sm cross-coupling reactions , which are key biochemical pathways in organic synthesis .

Result of Action

In the context of sm cross-coupling reactions, the compound may contribute to the formation of new carbon-carbon bonds , which can lead to the synthesis of complex organic molecules .

Action Environment

It’s worth noting that the success of sm cross-coupling reactions, which this compound may participate in, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Future Directions

The future directions for research on “2-({1-[(3-bromophenyl)methyl]piperidin-4-yl}methoxy)pyrazine” and similar compounds could involve further exploration of their potential therapeutic applications, particularly in the treatment of tuberculosis. Additionally, further studies could focus on optimizing the synthesis process and improving the yield of these compounds.